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Compound of Interest

Compound Name: Alda-1

Cat. No.: B1666830 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with novel chemical compounds. This guide provides

essential, immediate safety and logistical information for the handling of Alda-1, a potent and

selective agonist of aldehyde dehydrogenase 2 (ALDH2).[1] Adherence to these protocols is

crucial for mitigating risks and ensuring a safe research environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Alda-1 is classified as toxic if swallowed and very toxic to aquatic life. Therefore, a

comprehensive personal protective equipment (PPE) strategy is the primary defense against

accidental exposure.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Alda-1
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting appropriate

standards. A face shield should

be worn over goggles when

there is a significant risk of

splashing.

Protects eyes and face from

direct contact with Alda-1,

which can cause irritation.[2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber). It is crucial to check

the manufacturer's

compatibility charts for specific

breakthrough times.

Prevents skin contact. Alda-1

can be absorbed through the

skin.[2]

Body Protection

A flame-resistant lab coat or a

chemical-resistant apron worn

over long-sleeved clothing and

long pants. Closed-toe shoes

are mandatory.[2][3]

Protects skin and clothing from

spills and splashes.[2]

Respiratory Protection

Not typically required for

standard laboratory handling in

a well-ventilated area or

chemical fume hood. However,

for large spills or situations

with potential for

aerosolization, a NIOSH-

approved respirator may be

necessary.[4]

Minimizes inhalation exposure.

Step-by-Step Operational Plan for Alda-1 Handling
A systematic approach to handling Alda-1, from receipt to disposal, is critical to prevent

contamination and ensure user safety.

Preparation and Donning PPE

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Personal_Protective_Equipment_for_Aldol_Handling.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Personal_Protective_Equipment_for_Aldol_Handling.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Personal_Protective_Equipment_for_Aldol_Handling.pdf
https://www.ars.usda.gov/northeast-area/docs/safety-health-and-environmental-training/personal-protective-equipment/
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Personal_Protective_Equipment_for_Aldol_Handling.pdf
https://www.pppmag.com/article/121/December_2006/Personal_Equipment_for_Use_in_Handling_Hazardous_Drugs/
https://www.benchchem.com/product/b1666830?utm_src=pdf-body
https://www.benchchem.com/product/b1666830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inspect PPE: Before use, inspect all PPE for integrity (e.g., no cracks, holes, or tears).[2]

Availability: Ensure all necessary PPE is readily available in the correct sizes.[2]

Personal Grooming: Tie back long hair and remove any dangling jewelry.[2]

Donning Sequence:

1. Wash hands thoroughly with soap and water.[2]

2. Put on the lab coat or apron.[2]

3. Put on chemical splash goggles.[2]

4. Put on the face shield (if required).[2]

5. Put on gloves, ensuring the cuffs of the gloves go over the sleeves of the lab coat.[2]

Handling Alda-1
All work with Alda-1 should be conducted in a properly functioning chemical fume hood to

minimize inhalation exposure.[5]

In the event of a spill on PPE, immediately follow the doffing procedure and decontaminate

or dispose of the affected items.[2]

Doffing PPE
Remove Gloves: Remove gloves using a technique that avoids skin contact with the

contaminated exterior.

Remove Face Shield: Remove the face shield.[2]

Remove Lab Coat: Remove the lab coat or apron, folding the contaminated side inward.[2]

Remove Goggles: Remove goggles.[2]

Hand Hygiene: Wash hands thoroughly with soap and water.[2]
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First-Aid Measures
In case of exposure, immediate action is critical.

After inhalation: Move the person to fresh air. If breathing is irregular or stops, provide

artificial respiration. In case of unconsciousness, place the patient in a stable side position

for transportation.

After skin contact: Immediately wash with water and soap and rinse thoroughly.

After eye contact: Rinse the opened eye for several minutes under running water. Then

consult a doctor.

After swallowing: Do not induce vomiting; immediately call for medical help.

Storage and Disposal
Proper storage and disposal are crucial for safety and environmental protection.

Storage
Store Alda-1 in accordance with the information listed on the product insert.

Stock solutions can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1][6]

Disposal Plan
Alda-1 must not be disposed of together with household garbage. Do not allow the product

to reach the sewage system.

Dispose of all single-use PPE (e.g., nitrile gloves) in a designated hazardous waste

container.[2]

Contaminated reusable PPE should be decontaminated according to your institution's safety

protocols before reuse.[2]

Disposal must be made according to official regulations. It is essential to consult with your

institution's environmental health and safety (EHS) office to ensure compliance with all local,

state, and federal regulations.[5]
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Quantitative Data Summary
Table 2: Physical and Chemical Properties of Alda-1

Property Value

CAS Number 349438-38-6

Molecular Formula C₁₅H₁₁Cl₂NO₃[7]

Molecular Weight 324.16 g/mol [1]

Appearance White to off-white solid[1]

Solubility
DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol: 10

mg/ml[7]

UN Number UN2811

Transport Hazard Class 6.1 (Toxic substances)

Experimental Workflow Visualization
The following diagram illustrates the procedural flow for the safe handling of Alda-1.
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Caption: Workflow for the safe handling of Alda-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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